The Molecular Target of Jarin-1 and a Guide to the Therapeutically Relevant JARID1 Family of Histone Demethylases
The Molecular Target of Jarin-1 and a Guide to the Therapeutically Relevant JARID1 Family of Histone Demethylases
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
This technical guide addresses the molecular target of Jarin-1 and provides a comprehensive overview of the structurally related, therapeutically relevant human JARID1 family of histone demethylases. For the intended audience of researchers and drug development professionals, a critical distinction is made at the outset: Jarin-1 is a specific inhibitor of a plant enzyme and is not a known inhibitor of the human JARID1 family. This guide will first clarify the specific target of Jarin-1 and then pivot to an in-depth exploration of the human JARID1 enzymes, which are significant targets in oncology and drug development.
Jarin-1: A Specific Inhibitor of Plant Jasmonate Signaling
Jarin-1 was identified through a chemical screen in Arabidopsis thaliana as the first small-molecule inhibitor of jasmonate responses[1]. Its molecular target is the jasmonate-amido synthetase JAR1 [1][2][3]. JAR1 is a key enzyme in the biosynthesis of the active plant hormone, (+)-7-iso-jasmonoyl-L-isoleucine (JA-Ile), which is crucial for regulating plant defense and development[1][2][4]. Jarin-1 impairs the activity of JAR1, thereby preventing the synthesis of JA-Ile[1].
It is important to note that Jarin-1's inhibitory activity has been shown to be specific to the plant enzyme JAR1 and its orthologs; there is no evidence in the reviewed literature to suggest it targets the human JARID1 (Jumonji AT-rich Interactive Domain 1) family of histone demethylases. The similarity in nomenclature (JAR1 vs. JARID1) is coincidental. While Jarin-1 is a valuable tool for plant biology research, its utility does not extend to human therapeutic development[5][6][7]. Given the audience for this guide, the subsequent sections will focus on the human JARID1 family of enzymes, which are highly relevant targets in drug discovery.
The Human JARID1 Family: Key Epigenetic Drug Targets in Cancer
The human JARID1 (also known as KDM5) family consists of four Fe(II) and α-ketoglutarate-dependent histone lysine (B10760008) demethylases: JARID1A (KDM5A), JARID1B (KDM5B), JARID1C (KDM5C), and JARID1D (KDM5D)[8][9]. These enzymes are responsible for removing di- and tri-methyl groups from lysine 4 on histone H3 (H3K4me2/3), an epigenetic mark generally associated with active gene transcription[8][10][11]. By erasing this activating mark, JARID1 proteins primarily act as transcriptional repressors[8].
Members of the JARID1 family are frequently overexpressed in various cancers, including breast, prostate, lung, and hepatocellular carcinomas, and their elevated expression is often correlated with poor prognosis, tumor aggressiveness, and therapeutic resistance[8][9][10]. Specifically, JARID1B has been implicated in maintaining cancer stem cell-like populations, promoting cell proliferation, and enabling resistance to treatment[8][10]. This has made the JARID1 family, particularly JARID1A and JARID1B, attractive targets for the development of novel anti-cancer therapies[9].
Quantitative Data on JARID1 Family Inhibitors
A number of small-molecule inhibitors have been developed to target the catalytic activity of the JARID1 family. The inhibitory potencies are typically determined through biochemical assays measuring the demethylase activity against a peptide substrate. The half-maximal inhibitory concentration (IC50) is a standard metric for comparing these compounds.
| Inhibitor | Target(s) | IC50 | Assay Type | Reference |
| PBIT (2-(4-methylphenyl)-1,2-benzisothiazol-3(2H)-one) | JARID1B (KDM5B) | ~3 µM | Biochemical | [12][13][14][15][16] |
| JARID1A (KDM5A) | 6 µM | Biochemical | [13][14] | |
| JARID1C (KDM5C) | 4.9 µM | Biochemical | [13][14] | |
| KDM5-C49 | KDM5A | ~40 nM | Biochemical | [17] |
| KDM5B | 160 nM | Biochemical | [17] | |
| KDM5C | 100 nM | Biochemical | [17] | |
| KDM5-C70 (Prodrug of KDM5-C49) | JARID1 Family | N/A (Prodrug) | Cellular | [18] |
Note: PBIT has been shown to be specific for the JARID1 family and does not significantly inhibit other JmjC domain-containing demethylases like UTX or JMJD3[12]. KDM5-C70 is an ethyl ester prodrug of KDM5-C49, designed to improve cell permeability for cellular and in vivo studies[18].
Signaling Pathways Modulated by JARID1B
JARID1B exerts its oncogenic functions by influencing key signaling pathways that control cell growth, survival, and metastasis. Understanding these pathways is critical for developing effective therapeutic strategies.
PI3K/Akt Signaling Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a central regulator of cell proliferation and survival that is frequently hyperactivated in cancer. JARID1B can activate this pathway by epigenetically repressing the expression of key tumor suppressors. Specifically, JARID1B directly targets the promoter of PTEN (Phosphatase and Tensin Homolog), a critical negative regulator of the PI3K/Akt pathway[8][19][20]. By demethylating H3K4me3 at the PTEN promoter, JARID1B silences its transcription. The resulting loss of PTEN protein leads to the accumulation of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which in turn promotes the phosphorylation and activation of Akt[19][21]. This creates a feed-forward loop, as activated Akt can also increase the expression of JARID1B, further amplifying the oncogenic signaling[8][21][22].
TGF-β Signaling Pathway
The Transforming Growth Factor Beta (TGF-β) pathway has a dual role in cancer, acting as a tumor suppressor in early stages and a promoter of metastasis in later stages[23][24]. The interaction with JARID1B is context-dependent. In luminal breast cancer cells, loss of JARID1B leads to an upregulation of genes associated with the TGF-β signaling pathway and subsequent growth arrest[25][26]. This suggests that in this context, JARID1B is required to repress basal cell-specific genes, including those involved in TGF-β signaling, to maintain the luminal phenotype[25]. Inhibiting the TGF-β pathway can rescue the growth arrest caused by JARID1B depletion, highlighting a functional link between JARID1B and TGF-β signaling[25][26].
Experimental Protocols and Workflows
Validating the activity of JARID1 inhibitors requires robust biochemical and cellular assays. The following sections detail common methodologies used in the field.
Protocol: High-Throughput Screening of JARID1B Inhibitors using AlphaScreen
The Amplified Luminescent Proximity Homogeneous Assay (AlphaScreen) is a sensitive, bead-based assay suitable for high-throughput screening (HTS) of enzyme inhibitors[27][28][29]. This protocol is adapted for measuring JARID1B demethylase activity.
Principle: A biotinylated H3K4me3 peptide substrate is demethylated by JARID1B. The product (H3K4me2/1) is recognized by a specific antibody conjugated to an Acceptor bead. The biotin (B1667282) tag on the peptide binds to a Streptavidin-coated Donor bead. When the Donor and Acceptor beads are in close proximity (<200 nm), excitation of the Donor bead at 680 nm generates singlet oxygen, which diffuses to the Acceptor bead, triggering a chemiluminescent signal at 520-620 nm. An inhibitor will prevent product formation, leading to a decrease in signal.
Materials:
-
Recombinant JARID1B enzyme
-
Biotinylated H3K4me3 peptide substrate (e.g., Biotin-ARTKQTARK(me3)STGGKAPRKQLA)
-
AlphaScreen Streptavidin Donor beads
-
AlphaScreen Protein A Acceptor beads
-
Anti-H3K4me2/1 antibody
-
Assay Buffer: 50 mM HEPES (pH 7.5), 0.1% BSA, 0.01% Tween-20
-
Cofactors: 50 µM (NH4)2Fe(SO4)2, 100 µM Ascorbic Acid, 10 µM α-ketoglutarate
-
Test compounds (dissolved in DMSO)
-
384-well white microplates (e.g., OptiPlate™-384)
-
Plate reader capable of AlphaScreen detection (e.g., EnVision®)
Procedure:
-
Compound Plating: Dispense test compounds and controls (e.g., DMSO for negative control, a known inhibitor like PBIT for positive control) into the 384-well plate.
-
Enzyme Reaction:
-
Prepare a master mix containing Assay Buffer, cofactors, and the biotinylated H3K4me3 peptide substrate (final concentration ~64 nM).
-
Prepare the JARID1B enzyme solution in Assay Buffer (final concentration ~4 nM).
-
Add the enzyme to the wells containing the compounds and incubate for a brief period (e.g., 15 minutes at room temperature).
-
Initiate the demethylase reaction by adding the substrate master mix.
-
Incubate the reaction for 30-60 minutes at room temperature.
-
-
Detection:
-
Prepare the detection mix containing the anti-H3K4me2/1 antibody and the Protein A Acceptor beads in the dark. Incubate for 30 minutes.
-
Add the Streptavidin Donor beads to the detection mix.
-
Stop the enzymatic reaction by adding the complete detection mix to the wells.
-
Incubate the plate in the dark for 60 minutes at room temperature to allow for bead binding.
-
-
Data Acquisition: Read the plate on an AlphaScreen-capable plate reader. The signal is inversely proportional to the inhibitor's potency.
Protocol: Cellular Assay for JARID1B Inhibition
To confirm that a compound inhibits JARID1B within a cellular context, its effect on global H3K4me3 levels and cell proliferation can be measured.
A. Western Blot for Global H3K4me3 Levels:
-
Cell Culture and Treatment: Plate cancer cells with high JARID1B expression (e.g., UACC-812 breast cancer cells) and allow them to adhere. Treat the cells with various concentrations of the test inhibitor (e.g., PBIT at 2.5, 5, 10 µM) or DMSO as a vehicle control for 48-72 hours.
-
Histone Extraction: Harvest the cells and perform histone extraction using an acid extraction protocol or a commercial kit.
-
Quantification and SDS-PAGE: Quantify the protein concentration of the histone extracts. Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.
-
Western Blotting: Transfer the proteins to a PVDF membrane. Block the membrane and probe with primary antibodies against H3K4me3 and a loading control (e.g., total Histone H3).
-
Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to detect the protein bands. An effective inhibitor will cause an increase in the global H3K4me3 signal compared to the DMSO control.
B. Cell Proliferation Assay (e.g., using CCK-8):
-
Cell Plating: Seed cells (e.g., MCF-7, UACC-812) in a 96-well plate at an appropriate density.
-
Compound Treatment: After 24 hours, treat the cells with a serial dilution of the test compound. Include a DMSO-only control.
-
Incubation: Incubate the cells for 72 hours.
-
Viability Measurement: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours. Measure the absorbance at 450 nm using a microplate reader.
-
Analysis: Calculate the cell viability as a percentage relative to the DMSO control and plot a dose-response curve to determine the IC50 for cell growth inhibition. PBIT, for instance, shows greater inhibition in UACC-812 cells, which have higher JARID1B levels, than in MCF-7 cells[12].
Workflow Visualization
The overall process for identifying and validating a novel JARID1 inhibitor can be visualized as a multi-stage workflow, starting from a large-scale screen and progressing to detailed cellular characterization.
References
- 1. A chemical inhibitor of jasmonate signaling targets JAR1 in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Recent Advances in Plant Chemical Biology of Jasmonates - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Jarin-1 | JAR1 inhibitor | Probechem Biochemicals [probechem.com]
- 4. researchgate.net [researchgate.net]
- 5. Jarin-1, an inhibitor of JA-Ile biosynthesis in Arabidopsis thaliana, acts differently in other plant species - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. tandfonline.com [tandfonline.com]
- 8. JARID1 Histone Demethylases: Emerging Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 9. JARID1 Histone Demethylases: Emerging Targets in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. JARID1-targeted histone H3 demethylase inhibitors exhibit anti-proliferative activity and overcome cisplatin resistance in canine oral melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
- 11. escholarship.org [escholarship.org]
- 12. Identification of Small Molecule Inhibitors of Jumonji AT-rich Interactive Domain 1B (JARID1B) Histone Demethylase by a Sensitive High Throughput Screen - PMC [pmc.ncbi.nlm.nih.gov]
- 13. medchemexpress.com [medchemexpress.com]
- 14. selleckchem.com [selleckchem.com]
- 15. apexbt.com [apexbt.com]
- 16. PBIT [cnreagent.com]
- 17. xcessbio.com [xcessbio.com]
- 18. biossusa.com [biossusa.com]
- 19. JARID1B promotes metastasis and epithelial-mesenchymal transition via PTEN/AKT signaling in hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
- 20. researchgate.net [researchgate.net]
- 21. Regulation of oncogenic PI3-kinase signaling by JARID1B - PMC [pmc.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. TGF beta signaling pathway - Wikipedia [en.wikipedia.org]
- 24. TGFβ signaling pathways in human health and disease - PMC [pmc.ncbi.nlm.nih.gov]
- 25. JARID1B is a luminal lineage-driving oncogene in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 26. JARID1B is a luminal lineage-driving oncogene in breast cancer. | Broad Institute [broadinstitute.org]
- 27. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 28. researchgate.net [researchgate.net]
- 29. The Use of AlphaScreen Technology in HTS: Current Status - PMC [pmc.ncbi.nlm.nih.gov]
